Cas no 14054-89-8 (Gadolinium, Tris[4,4,4-trifluoro-1-(2-thienyl)-1,3-butanedionato]-)
14054-89-8 structure
Product Name:Gadolinium, Tris[4,4,4-trifluoro-1-(2-thienyl)-1,3-butanedionato]-
CAS No:14054-89-8
MF:C24H21F9GdO6S3
MW:829.850575208664
CID:903134
PubChem ID:3084181
Update Time:2025-04-19
Gadolinium, Tris[4,4,4-trifluoro-1-(2-thienyl)-1,3-butanedionato]- Chemical and Physical Properties
Names and Identifiers
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- Gadolinium, Tris[4,4,4-trifluoro-1-(2-thienyl)-1,3-butanedionato]-
- Gadolinium, tris(thenoyltrifluoroacetonato)-
- Gadolinium, tris(4,4,4-trifluoro-1-(2-thienyl)-1,3-butanedionato-kappaO,kappaO')-
- 14054-89-8
- Tris(2-thenoyltrifluoroacetonate)gadolinium
- Gadolinium, tris(4,4,4-trifluoro-1-(2-thienyl)-1,3-butanedionato-kappaO1,kappaO3)-
- NSC 270084
- Gadolinium, tris(4,4,4-trifluoro-1-(2-thienyl)-1,3-butanedionato-O,O')-
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- Inchi: 1S/3C8H5F3O2S.Gd/c3*9-8(10,11)7(13)4-5(12)6-2-1-3-14-6;/h3*1-3H,4H2;/p+6
- InChI Key: PKCBWHWMJMSEEN-UHFFFAOYSA-T
- SMILES: [Gd].S1C=CC=C1C(CC(C(F)(F)F)=[OH+])=[OH+].S1C=CC=C1C(CC(C(F)(F)F)=[OH+])=[OH+].S1C=CC=C1C(CC(C(F)(F)F)=[OH+])=[OH+]
Computed Properties
- Exact Mass: 829.95977g/mol
- Monoisotopic Mass: 829.95977g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 43
- Rotatable Bond Count: 3
- Complexity: 879
- Covalently-Bonded Unit Count: 4
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 90.7Ų
Gadolinium, Tris[4,4,4-trifluoro-1-(2-thienyl)-1,3-butanedionato]- Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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